Cas no 29647-03-8 (Cyclohexane,1,4-bis(isothiocyanatomethyl)-)

Cyclohexane,1,4-bis(isothiocyanatomethyl)- structure
29647-03-8 structure
Product Name:Cyclohexane,1,4-bis(isothiocyanatomethyl)-
CAS No:29647-03-8
MF:C10H14N2S2
MW:226.361559391022
CID:264442
PubChem ID:141494
Update Time:2025-04-19

Cyclohexane,1,4-bis(isothiocyanatomethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexane,1,4-bis(isothiocyanatomethyl)-
    • 1,4-bis(isothiocyanatomethyl)cyclohexane
    • DTXSID80183820
    • SCHEMBL2143495
    • Isothiocyanic acid, 1,4-cyclohexylene-, dimethylene ester
    • Isothiocyanic acid, 1,4-cyclo-hexylene-, dimethylene ester
    • 29647-03-8
    • Inchi: 1S/C10H14N2S2/c13-7-11-5-9-1-2-10(4-3-9)6-12-8-14/h9-10H,1-6H2
    • InChI Key: FNJIORWKLLEFKY-UHFFFAOYSA-N
    • SMILES: S=C=NCC1CCC(CN=C=S)CC1

Computed Properties

  • Exact Mass: 226.06002
  • Monoisotopic Mass: 226.05984080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 88.9Ų

Experimental Properties

  • PSA: 24.72
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